![molecular formula C13H19NO2S B1375571 tert-Butyl 3-(thiophen-2-yl)pyrrolidine-1-carboxylate CAS No. 630121-93-6](/img/structure/B1375571.png)
tert-Butyl 3-(thiophen-2-yl)pyrrolidine-1-carboxylate
Overview
Description
“tert-Butyl 3-(thiophen-2-yl)pyrrolidine-1-carboxylate” is an organic compound with the molecular formula C13H19NO2S . It belongs to the class of organic compounds known as piperidinecarboxylic acids .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolidine ring which bears a carboxylic acid group . The average mass of the molecule is 253.361 Da .Scientific Research Applications
Asymmetric Synthesis
The compound has been used in enantioselective synthesis processes. For instance, Chung et al. (2005) described an efficient synthesis of N-tert-butyl disubstituted pyrrolidines using a nitrile anion cyclization strategy, which forms chiral pyrrolidine with high yield and enantiomeric excess (Chung, Cvetovich, Amato, McWilliams, Reamer, & Dimichele, 2005).
Structural Analysis
The compound has been characterized using X-ray diffraction, providing insights into its crystal structure. Naveen et al. (2007) synthesized a variant of the compound and confirmed its structure through spectroscopic means and X-ray diffraction studies (Naveen, Dinesh, Abiraj, Gowda, Sridhar, & Prasad, 2007).
Mass Spectrometry Studies
Klyba et al. (2019) investigated the electron impact and chemical ionization mass spectra of alkyl 5-amino-3-methyl-4-(1H-pyrrol-1-yl)thiophene-2-carboxylates, including tert-butyl thiophene-2-carboxylate. Their study provided detailed fragmentation pathways and ionization characteristics of these compounds (Klyba, Nedolya, Sanzheeva, & Tarasova, 2019).
Electropolymerization for Supercapacitors
In the field of materials science, tert-butyl thiophene derivatives have been investigated for electropolymerization applications. Yue et al. (2012) studied the copolymerization of pyrrole and 3-(4-tert-butylphenyl)thiophene for supercapacitor applications, highlighting its potential in energy storage technologies (Yue, Wang, Wagner, Yang, Ding, Officer, & Wallace, 2012).
Antithrombin Activity
Ayan et al. (2013) synthesized enantiopure pyrrolidine derivatives with potential antithrombin activity, indicating the potential medicinal applications of these compounds (Ayan, Dogan, Ivantcova, Datsuk, Shulga, Chupakhin, Zabolotnev, & Kudryavtsev, 2013).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with the hth-type transcriptional regulator ethr in mycobacterium tuberculosis .
Biochemical Pathways
Indole derivatives, which share a similar structure, are known to have diverse biological activities .
Result of Action
Indole derivatives, which share a similar structure, are known to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
tert-butyl 3-thiophen-2-ylpyrrolidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)14-7-6-10(9-14)11-5-4-8-17-11/h4-5,8,10H,6-7,9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLZXODFTSZFPID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.